Cas no 4767-63-9 (1(3H)-Isobenzofuranone, 3-ethylidene-, (E)-)
4767-63-9 structure
Product Name:1(3H)-Isobenzofuranone, 3-ethylidene-, (E)-
CAS No:4767-63-9
MF:C10H8O2
MW:160.169322967529
CID:1518174
PubChem ID:919972
Update Time:2025-04-21
1(3H)-Isobenzofuranone, 3-ethylidene-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone, 3-ethylidene-, (E)-
- (E)-3-Ethylidenephthalide
- ethylidene phthalide
- SCHEMBL13062771
- NSC508400
- DTXSID50358861
- 4767-63-9
- 61658-90-0
- (3E)-3-ethylidene-2-benzofuran-1-one
- NSC-508400
- (E)-3-Ethylideneisobenzofuran-1(3H)-one
-
- Inchi: 1S/C10H8O2/c1-2-9-7-5-3-4-6-8(7)10(11)12-9/h2-6H,1H3/b9-2+
- InChI Key: FLOWXWKOKRXGBR-XNWCZRBMSA-N
- SMILES: O1C(C2C=CC=CC=2/C/1=C\C)=O
Computed Properties
- Exact Mass: 160.05244
- Monoisotopic Mass: 160.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1(3H)-Isobenzofuranone, 3-ethylidene-, (E)- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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